Cas no 37517-81-0 (Methyl 3-chloro-3-oxopropionate)

Methyl 3-chloro-3-oxopropionate (CAS 1490-03-9) is a versatile chlorinated ester widely used as an intermediate in organic synthesis. Its reactive α-chloro carbonyl group enables efficient nucleophilic substitution and condensation reactions, making it valuable for producing pharmaceuticals, agrochemicals, and specialty chemicals. The compound exhibits high purity and stability under standard storage conditions, ensuring consistent performance in synthetic applications. Its ester functionality enhances solubility in organic solvents, facilitating reactions under mild conditions. Methyl 3-chloro-3-oxopropionate is particularly useful in the synthesis of heterocyclic compounds and as a building block for active pharmaceutical ingredients (APIs). Proper handling is required due to its lachrymatory and irritant properties.
Methyl 3-chloro-3-oxopropionate structure
37517-81-0 structure
Product Name:Methyl 3-chloro-3-oxopropionate
CAS No:37517-81-0
MF:C4H5ClO3
MW:136.533700704575
MDL:MFCD00013657
CID:54723
PubChem ID:24850046
Update Time:2025-06-09

Methyl 3-chloro-3-oxopropionate Chemical and Physical Properties

Names and Identifiers

    • Methyl 3-chloro-3-oxopropanoate
    • METHYL 3-CHLORO-3-OXOPROPIONATE
    • METHYL CHLOROFORMYLACETATE
    • AURORA KA-3053
    • Propanoic acid, 3-chloro-3-oxo-, methyl ester
    • Malonic acid monomethyl ester chloride~Methyl (chloroformyl)acetate
    • Mehtyl Malonyl Chloride
    • Methyl malonyl chloride
    • (Chloroformyl)acetic Acid Methyl Ester
    • 3-Chloro-3-oxopropionic Acid Methyl Ester
    • 3-methoxy-3
    • methoxycarbonylacetyl chloride
    • Methyl (Chloroformyl)acetate
    • methyl 2-chloroformylacetate
    • methyl chlorocarbonyl acetate
    • Methyl Malonyl chloride 25GR
    • methyl-3-chlorooxopropionate
    • METHYL-3-CHLORO-3-OXOPROPIONATE
    • Methyl malonyl chloride, 97%
    • methyl-3-chlor-3-oxopropanoat
    • methyl chlorocarbonylacetate
    • carbomethoxy acetyl chloride
    • Methyl3-Chloro-3-oxopropionate
    • methyl 2-(chloroc
    • methyl 2-(chlorocarbonyl)acetate
    • chlorocarbonyl-acetic methyl ester
    • UTBC
    • UTBCRHAMJFMIIR-UHFFFAOYSA-N
    • chlorocarbonyl-acetic acid methyl ester
    • methyl 3-chloro-3-oxo-propanoate
    • D78113
    • AKOS000121252
    • BCP22276
    • EN300-20669
    • AM90205
    • Methyl malonyl chloride, purum, >=97.0% (AT)
    • AI3-51039
    • NS00030207
    • 37517-81-0
    • UNII-UAT3SX9MTD
    • Q-101210
    • AS-15907
    • Methyl 3-chloro-3-oxopropionate, 97%
    • MFCD00013657
    • UAT3SX9MTD
    • SCHEMBL31468
    • EINECS 253-540-6
    • methyl3-chloro-3-oxopropanoate
    • A823718
    • chlorocarbonylacetic acid methyl ester
    • Propanoic acid, 3-chloro-2-oxo-, methyl ester
    • Methyl-3-chloro-3-oxo-propionate
    • M2315
    • DTXSID40190959
    • FT-0628750
    • STL511027
    • BBL100053
    • Methyl 3-chloro-3-oxopropionate
    • MDL： MFCD00013657
    • Inchi： 1S/C4H5ClO3/c1-8-4(7)2-3(5)6/h2H2,1H3
    • InChI Key： UTBCRHAMJFMIIR-UHFFFAOYSA-N
    • SMILES： ClC(CC(=O)OC)=O
    • BRN： 1754078

Computed Properties

  • Exact Mass: 135.99300
  • Monoisotopic Mass: 135.992722
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 3
  • Complexity: 110
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.6
  • Topological Polar Surface Area: 43.4

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.273 g/mL at 25 °C(lit.)
  • Boiling Point: 57-59 °C/12 mmHg(lit.)
  • Flash Point: Fahrenheit: 176 ° f < br / > Celsius: 80 ° C < br / >
  • Refractive Index: n20/D 1.432(lit.)
    n20/D 1.432
  • Water Partition Coefficient: Reacts with water.
  • PSA: 43.37000
  • LogP: 0.31490
  • Sensitiveness: Lachrymatory
  • Solubility: Not determined

Methyl 3-chloro-3-oxopropionate Security Information

  • Symbol: GHS05 GHS07
  • Prompt：dangerous
  • Signal Word：Danger
  • Hazard Statement： H314,H335
  • Warning Statement： P261,P280,P305+P351+P338,P310
  • Hazardous Material transportation number：UN 3265 8/PG 2
  • WGK Germany：3
  • Hazard Category Code： 34-36/37
  • Safety Instruction： S26-S36/37/39-S45
  • FLUKA BRAND F CODES：8-10-19
  • Hazardous Material Identification： C
  • HazardClass：8
  • PackingGroup：II
  • Storage Condition：2-8°C
  • Risk Phrases：R34
  • Packing Group：II
  • Safety Term：8
  • Packing Group：II
  • Hazard Level：8

Methyl 3-chloro-3-oxopropionate Customs Data

  • HS CODE：2918300090
  • Customs Data：

    China Customs Code:

    2918300090

    Overview:

    2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

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Methyl 3-chloro-3-oxopropionate Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:37517-81-0)Methyl 3-chloro-3-oxopropionate
Order Number:A823718
Stock Status:in Stock
Quantity:250g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 05:18
Price ($):235.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:37517-81-0)甲基丙二酰氯
Order Number:LE1755442
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:36
Price ($):discuss personally
Email:18501500038@163.com

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37517-81-0 (Methyl 3-chloro-3-oxopropionate) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:37517-81-0)Methyl 3-chloro-3-oxopropionate
A823718
Purity:99%
Quantity:250g
Price ($):235.0
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:37517-81-0)甲基丙二酰氯
LE1755442
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email